Cas no 50298-90-3 (Cucurbitacin IIb)

• Product Name: Cucurbitacin IIb
• CAS No: 50298-90-3
• MF: C₃₀H₄₈O₇
• MW: 520.697930335999
• MDL: MFCD02752610
• CID: 829762
• PubChem ID: 10481797
• Update Time: 2025-10-29

Cucurbitacin IIb Chemical and Physical Properties

Names and Identifiers

• (1S,2S,4R,9β,16α,17ξ)-1,2,16,20,25-pentahydroxy-9,10,14-trimethyl-4,9-cyclo-9,10-secocholest-5-ene-11,22-dione
• Cucurbitacin Ⅱb
• Curcurbitacin Iib
• Cucurbitacin Iib
• 22,23-dihydrocucurbitacin F
• 23,24-Dihydrocucurbitacin F
• 25-deacetyl hemslecin A
• dihydrocucurbitacin F
• (2S,3S,8S,9R,10S,13R,14S,16R,17R)-17-[(2R)-2,6-Dihydroxy-6-methyl-3-oxoheptan-2-yl]-2,3,16-trihydrox
• (2S,3S,8S,9R,10R,13R,14S,16R,17R)-17-[(2R)-2,6-dihydroxy-6-methyl-3-oxoheptan-2-yl]-2,3,16-trihydroxy-4,4,9,13,14-pentamethyl-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-11-one
• MFCD02752610
• HY-N1987
• AC-34875
• MS-29661
• DTXSID901314928
• CS-0018308
• AKOS016010575
• Cucurbitacin centob
• Curcurbitacin-Iib
• CHEMBL486260
• S0949
• 50298-90-3
• Cucurbitacin ?b
• DA-62534
• CHEBI:228863
• Cucurbitacin IIb

• MDL： MFCD02752610
• Inchi： 1S/C30H48O7/c1-25(2,36)12-11-21(33)30(8,37)23-19(32)14-27(5)20-10-9-16-17(13-18(31)24(35)26(16,3)4)29(20,7)22(34)15-28(23,27)6/h9,17-20,23-24,31-32,35-37H,10-15H2,1-8H3/t17-,18+,19-,20+,23+,24-,27+,28-,29+,30+/m1/s1
• InChI Key： VVBWBGOEAVGFTN-LPQIEKFGSA-N
• SMILES： O[C@@H]1C[C@@]2(C)[C@@H]3CC=C4C(C)(C)[C@@H]([C@H](C[C@H]4[C@]3(C)C(C[C@]2(C)[C@H]1[C@@](C(CCC(C)(C)O)=O)(C)O)=O)O)O

Computed Properties

• Exact Mass: 520.34000
• Monoisotopic Mass: 520.34000387 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135
• Molecular Weight: 520.7
• XLogP3: 2

Experimental Properties

• Color/Form: Powder
• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 158-159 ºC
• Boiling Point: 668.4°C at 760 mmHg
• Flash Point: 372.0±28.0 °C
• Solubility: Very slightly soluble (0.78 g/l) (25 º C),
• PSA: 135.29000
• LogP: 2.94430

Cucurbitacin IIb Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：4 ° C, protect from light * in solvent: -80 ° C, 6 months- 20 ° C, 1 month (protect from light)

Related Categories

• Triterpenoids

Additional information on Cucurbitacin IIb

Exploring the Potential of Cucurbitacin IIb (CAS No. 50298-90-3) in Modern Research and Therapeutics

Cucurbitacin IIb, a naturally occurring triterpenoid compound with the CAS number 50298-90-3, has garnered significant attention in recent years due to its diverse biological activities. Found in plants of the Cucurbitaceae family, this compound is part of the larger cucurbitacin family, known for their bitter taste and medicinal properties. Researchers are particularly interested in Cucurbitacin IIb's potential as it exhibits unique pharmacological effects that may be valuable in various therapeutic applications.

The chemical structure of Cucurbitacin IIb features a tetracyclic triterpenoid backbone with multiple oxygen-containing functional groups, which contribute to its biological activity. This compound has been identified as a promising candidate for anti-inflammatory and anti-cancer research, with studies showing its ability to modulate key cellular pathways. The growing interest in natural product drug discovery has put Cucurbitacin IIb in the spotlight, especially as scientists search for novel compounds with fewer side effects than synthetic drugs.

Recent studies have focused on Cucurbitacin IIb's mechanism of action, particularly its interaction with the JAK-STAT signaling pathway, which plays a crucial role in immune responses and cell growth regulation. This makes it a subject of interest for researchers investigating autoimmune disorders and cancer treatment strategies. The compound's ability to induce apoptosis in certain cancer cell lines while sparing normal cells has made it a focus of targeted cancer therapy research.

In the field of traditional medicine modernization, Cucurbitacin IIb represents an important bridge between ancient herbal remedies and contemporary pharmaceutical development. Many researchers are exploring how to optimize its bioavailability and reduce potential toxicity while maintaining its therapeutic effects. This aligns with current trends in precision medicine and personalized treatment approaches, where natural compounds are being reevaluated for their potential in customized healthcare solutions.

The market for plant-derived bioactive compounds like Cucurbitacin IIb is expanding rapidly, driven by increasing consumer demand for natural alternatives to synthetic drugs. Pharmaceutical companies and research institutions are investing in the development of Cucurbitacin-based formulations, particularly for applications in oncology and immunology. This growth is supported by advancements in extraction techniques and analytical methods that allow for more efficient isolation and characterization of these compounds.

From a research perspective, Cucurbitacin IIb offers exciting possibilities for drug combination therapies. Scientists are investigating how it might enhance the effectiveness of existing treatments while potentially reducing required dosages and associated side effects. This approach is particularly relevant in the context of antibiotic resistance and chemo-resistance, where novel compounds are desperately needed to combat evolving pathogens and treatment-resistant cancers.

Quality control and standardization remain important challenges in working with Cucurbitacin IIb and other plant-derived compounds. Researchers are developing sophisticated analytical protocols to ensure consistency in compound purity and activity across different batches. This is crucial for both research reproducibility and potential clinical applications, where precise dosing is essential for safety and efficacy.

The future of Cucurbitacin IIb research appears promising, with ongoing studies exploring its potential in areas such as neuroprotection, metabolic disorders, and even anti-aging applications. As our understanding of its molecular targets and mechanisms deepens, we may see more targeted applications emerge in the coming years. The compound's multifaceted biological activities make it a valuable subject for interdisciplinary research spanning pharmacology, biochemistry, and medicinal chemistry.

For researchers and industry professionals interested in Cucurbitacin IIb, staying updated on the latest findings is crucial. The scientific community continues to publish new insights into its structure-activity relationships and potential therapeutic applications. As with any bioactive compound, thorough preclinical evaluation and careful clinical translation will be necessary to fully realize its medical potential while ensuring patient safety.

In conclusion, Cucurbitacin IIb (CAS No. 50298-90-3) represents an intriguing natural compound with significant research and therapeutic potential. Its diverse biological activities and relatively unique mechanism of action make it stand out among other plant-derived bioactive molecules. As research progresses, we may see this compound play an increasingly important role in addressing various health challenges, particularly in areas where conventional therapies have limitations.